Cas no 872856-85-4 (N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide)

• Product Name: N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• CAS No: 872856-85-4
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6103585
• PubChem ID: 4081380
• Update Time: 2025-06-15

N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide
• N-benzyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• SMR000627182
• AB00687181-07
• MLS001117077
• N-benzyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide
• N-benzyl-2-{1-[2-(morpholin-4-yl)-2-oxoethyl]-1H-indol-3-yl}-2-oxoacetamide
• NCGC00307365-01
• HMS2958A18
• VU0489717-1
• F2001-0490
• AKOS001920566
• 872856-85-4
• CHEMBL1443610

• Inchi： 1S/C23H23N3O4/c27-21(25-10-12-30-13-11-25)16-26-15-19(18-8-4-5-9-20(18)26)22(28)23(29)24-14-17-6-2-1-3-7-17/h1-9,15H,10-14,16H2,(H,24,29)
• InChI Key： KWJFBZYESUYHIR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C1C2=C(N(CC(N3CCOCC3)=O)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide

Professional Introduction to N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide (CAS No. 872856-85-4)

N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 872856-85-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate architecture of this molecule, featuring a benzyl group, a morpholine moiety, and an indole ring system, positions it as a candidate for various therapeutic applications.

The molecular structure of N-benzyl-2-{1-2-(morpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}-2-oxoacetamide is characterized by its high degree of functionalization, which includes multiple heterocyclic rings and amide functionalities. These structural elements contribute to the compound's potential interactome with biological targets, making it an attractive scaffold for medicinal chemists. The presence of the morpholine ring, in particular, is noteworthy as morpholine derivatives are well-documented for their role in enhancing the solubility and bioavailability of drug candidates, thereby facilitating their absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-benzyl-2-{1-2-(morpholin-4-y)-l}-2-oacetamide with high precision. These computational studies have suggested that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation, pain perception, and neurotransmitter regulation. Such interactions could make this molecule a valuable asset in the development of novel therapeutic agents targeting these pathways.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds remain a cornerstone due to their prevalence in biologically active natural products and synthetic drugs. N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide exemplifies the elegance of heterocyclic chemistry, where the strategic placement of functional groups can dramatically alter the pharmacological profile of a molecule. The benzyl group, for instance, not only contributes to the overall stability of the molecule but also serves as a handle for further derivatization, allowing chemists to fine-tune its properties.

The indole ring system in N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide is particularly noteworthy for its historical significance in medicinal chemistry. Indole derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern on the indole ring in this compound may confer unique pharmacological effects that distinguish it from other indole-based molecules. This underscores the importance of structural diversity in drug discovery efforts.

Current research trends indicate that hybrid molecules—combinations of different pharmacophoric elements—hold great promise for addressing complex diseases. N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide fits well within this paradigm, as it integrates multiple pharmacological motifs into a single framework. Such hybrid approaches have been successful in overcoming limitations associated with traditional drug design strategies by providing compounds with enhanced potency and reduced side effects.

The role of prodrugs in modern pharmaceutical development cannot be overstated, as they offer a means to improve drug delivery and bioavailability. The structure of N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide lends itself to prodrug formulation strategies, where it could be converted into a more soluble or stable precursor that releases active species under physiological conditions. This flexibility in design could significantly expand its utility across different therapeutic areas.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. The development process for N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide must adhere to stringent regulatory standards to ensure patient safety and efficacy. Collaborative efforts between chemists, biologists, and clinicians are essential to translate laboratory findings into viable therapeutic options that meet both scientific rigor and medical needs.

The future prospects for N-benzyl-l{1-l(4-morpholino)-l-oxyethyl-lH-indol-l3-y]-l-oacetamide are bright, given its intriguing structure and potential biological activities. Continued investigation into its pharmacological properties will be crucial to unlocking its full therapeutic potential. As research progresses, this compound may emerge as a key player in addressing unmet medical needs across various disease indications.